Cas no 1804582-12-4 (4-Hydroxy-2-(trifluoromethoxy)pyridine-5-acetonitrile)

4-Hydroxy-2-(trifluoromethoxy)pyridine-5-acetonitrile structure
1804582-12-4 structure
Product Name:4-Hydroxy-2-(trifluoromethoxy)pyridine-5-acetonitrile
CAS No:1804582-12-4
MF:C8H5F3N2O2
MW:218.132712125778
CID:4912164
Update Time:2023-08-22

4-Hydroxy-2-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxy-2-(trifluoromethoxy)pyridine-5-acetonitrile
    • Inchi: 1S/C8H5F3N2O2/c9-8(10,11)15-7-3-6(14)5(1-2-12)4-13-7/h3-4H,1H2,(H,13,14)
    • InChI Key: XYASTMVKYPKQLU-UHFFFAOYSA-N
    • SMILES: FC(OC1=CC(C(CC#N)=CN1)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 386
  • XLogP3: 1.2
  • Topological Polar Surface Area: 62.1

4-Hydroxy-2-(trifluoromethoxy)pyridine-5-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A026002275-250mg
4-Hydroxy-2-(trifluoromethoxy)pyridine-5-acetonitrile
1804582-12-4 97%
250mg
$720.80 2022-04-02
Alichem
A026002275-500mg
4-Hydroxy-2-(trifluoromethoxy)pyridine-5-acetonitrile
1804582-12-4 97%
500mg
$960.40 2022-04-02
Alichem
A026002275-1g
4-Hydroxy-2-(trifluoromethoxy)pyridine-5-acetonitrile
1804582-12-4 97%
1g
$1,713.60 2022-04-02
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